3-Methyl-N-(3-phenylallylidene)-5-(styryl)isoxazol-4-amine

• CAS No.: 88584-39-8
• Molecular Formula: C21H18N2O
• Molecular Weight: 314.4 g/mol
• IUPAC Name: (E)-N-[3-methyl-5-[(E)-2-phenylethenyl]-1,2-oxazol-4-yl]-3-phenylprop-2-en-1-imine
• InChI: InChI=1S/C21H18N2O/c1-17-21(22-16-8-13-18-9-4-2-5-10-18)20(24-23-17)15-14-19-11-6-3-7-12-19/h2-16H,1H3/b13-8+,15-14+,22-16?
• InChI Key: YNQDRYLGPJQGDJ-QOCROZFYSA-N
• Isomeric SMILES: CC1=NOC(=C1N=C/C=C/C2=CC=CC=C2)/C=C/C3=CC=CC=C3
• Canonical SMILES: CC1=NOC(=C1N=CC=CC2=CC=CC=C2)C=CC3=CC=CC=C3

Description

3-Methyl-N-(3-phenylallylidene)-5-(styryl)isoxazol-4-amine is an isoxazole derivative characterized by a methyl group at position 3, a styryl moiety at position 5, and a phenylallylidene substituent at the amine position.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Synthesis Method	Key Properties/Applications
Target Compound	3-Methyl, 5-Styryl, N-(3-phenylallylidene)	Not reported	Hypothetical: Cross-coupling or Schiff base condensation	Conjugated system for optoelectronics
N-(4-Chlorobenzylidene)-3,4-dimethylisoxazol-5-amine	4-Chlorobenzylidene, 3,4-dimethyl	~222.69 (calculated)	Schiff base condensation	Photocrystallography studies
3-(4-Nitrophenyl)-4-(phenylsulfonyl)isoxazol-5-amine	4-Nitrophenyl, 4-phenylsulfonyl	345.335	Multi-step synthesis (nitration, sulfonation)	Potential bioactive intermediates
trans-2-[5-(tert-Butyldimethylsilanyloxy)pentyl]-6-styryltetrahydropyran-4-one	Styryl, silanyloxy-pentyl	~418.69 (calculated)	Cross-coupling (styryl trifluoroborate)	Lipophilic intermediates for drug design

Key Observations :

• Substituent Effects : The target compound’s styryl group (C=C-Ph) enhances conjugation compared to the nitro and sulfonyl groups in , which are electron-withdrawing. The phenylallylidene group introduces steric bulk, contrasting with the smaller chloro substituent in .
• Synthesis : While the target compound’s synthesis is unreported, styryl incorporation (as in ) may involve palladium-catalyzed coupling, whereas the phenylallylidene group likely forms via Schiff base condensation (analogous to ).

Physicochemical and Functional Properties

• Solubility : The tert-butyldimethylsilanyloxy group in enhances lipophilicity, whereas the target compound’s phenylallylidene group may reduce solubility in polar solvents.
• Stability : Schiff bases like are prone to hydrolysis under acidic conditions, whereas the target compound’s allylidene linkage may offer improved stability.